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Introduction

Carotenoids represent a vast and diverse class of natural pigments, with over 750 identified
members responsible for the vibrant yellow, orange, and red hues observed in countless
plants, algae, fungi, and bacteria.[1] Their significance extends far beyond aesthetics, as they
play crucial roles in photosynthesis, photoprotection, and as precursors to essential signaling
molecules in plants. In human health, carotenoids are recognized for their antioxidant
properties and as the primary dietary source of vitamin A, a vital nutrient for vision, immune
function, and cellular growth. This technical guide provides an in-depth exploration of the
discovery and history of carotenoid research, detailing the key milestones, experimental
methodologies, and analytical advancements that have shaped our understanding of these
remarkable compounds.

Early Discoveries and Foundational Research

The journey into the world of carotenoids began in the 19th century, with early chemists
isolating these colorful compounds from natural sources. This era was characterized by
meticulous observation and the development of fundamental chemical techniques.

The First Isolation of "Carotin"
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The initial discovery of what we now know as carotenoids is credited to the German pharmacist
Heinrich Wilhelm Ferdinand Wackenroder. In 1831, while investigating the chemical
constituents of carrots (Daucus carota), he isolated a crude, orange, crystalline substance
which he named "carotin” (from the Latin carota for carrot).[2][3]

While Wackenroder's original detailed protocol is not readily available, based on the chemical
practices of the time, the procedure would have likely involved the following steps:

e Source Material: A large quantity of fresh carrots.

o Extraction: The carrots would have been pulped and pressed to extract the juice. The
pigments, being lipophilic, would have been associated with the solid pulp and oily
components. Extraction would have likely been performed using a nonpolar solvent available
at the time, such as diethyl ether or petroleum ether, to dissolve the pigments from the plant
matrix.

 Purification: The solvent extract would have been subjected to a series of purification steps.
This may have included washing with water to remove water-soluble impurities and repeated
crystallization from the solvent to obtain a more purified, crystalline product.

o Characterization: Characterization at this time was limited to observation of physical
properties such as color, crystal form, and melting point.

Elucidating the Empirical Formula

For several decades following its initial isolation, the chemical nature of carotene remained a
mystery. It was not until 1907 that the German chemist Richard Willstatter, along with his
colleague Walter Mieg, determined the empirical formula of -carotene to be C40H56.[2][3]
This was a significant achievement that laid the groundwork for understanding the molecular
structure of this and other carotenoids.

Willstatter and Mieg would have employed the techniques of elemental analysis, which were
well-established by the early 20th century. The general protocol involves:

o Sample Preparation: A highly purified sample of 3-carotene is meticulously weighed.
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o Combustion Analysis: The sample is combusted in a stream of pure oxygen. This process
converts all the carbon in the sample to carbon dioxide (CO2) and all the hydrogen to water
(H20).

e Product Collection and Measurement: The resulting CO2 and H20 are passed through
separate absorption tubes containing specific chemical agents that trap them. The mass of
CO2 and H20 produced is determined by weighing the absorption tubes before and after the
combustion.

o Calculation of Elemental Composition: From the masses of CO2 and H20, the masses of
carbon and hydrogen in the original sample are calculated. The percentage composition of
each element is then determined.

o Determination of Empirical Formula: The percentage composition is used to determine the
simplest whole-number ratio of atoms in the molecule, yielding the empirical formula.

Unraveling the Structure of B-Carotene

The definitive structural elucidation of B-carotene was a landmark achievement by the Swiss
chemist Paul Karrer in 1930-1931.[2][3] His work, which earned him the Nobel Prize in
Chemistry in 1937, revealed the long, conjugated polyene chain and the two (3-ionone rings
that characterize the molecule.[4][5] This was the first time the structure of any vitamin or
provitamin had been established.[2][3]

Karrer's structural determination relied on a combination of classical organic chemistry
techniques, as modern spectroscopic methods were not yet available. The general approach
involved:

o Chemical Degradation: The [3-carotene molecule was systematically broken down into
smaller, identifiable fragments through controlled chemical reactions. Ozonolysis, a reaction
that cleaves double bonds, was a key technique used to break the long polyene chain.

« ldentification of Fragments: The smaller fragments were then isolated and their structures
were determined using classical chemical methods, such as derivatization and comparison
with known compounds.
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 Structural Reconstruction: By piecing together the structures of the identified fragments,
Karrer was able to deduce the overall structure of the parent [3-carotene molecule. This was
akin to solving a complex molecular puzzle.

o Confirmation by Synthesis: The proposed structure was ultimately confirmed by the total
synthesis of 3-carotene, which was achieved in 1950.

The Dawn of Carotenoid Synthesis

The ability to synthesize carotenoids in the laboratory was a major turning point in the field,
enabling large-scale production for commercial use and providing a means to confirm their
structures.

First Total Synthesis of B-Carotene

In 1950, the first total syntheses of 3-carotene were independently reported by several
research groups, including those of Paul Karrer and Hans Herloff Inhoffen.[2] These
groundbreaking syntheses paved the way for the industrial production of carotenoids.

Industrial Synthesis of 3-Carotene

Following the first total synthesis, industrial-scale production of 3-carotene began in the mid-
1950s. Two major chemical companies, BASF and Hoffmann-La Roche, developed distinct
synthetic routes.[6][7][8]

BASF Synthesis (Wittig Reaction):

The BASF synthesis is a C20 + C20 = C40 approach that utilizes the Wittig reaction, a powerful
method for forming carbon-carbon double bonds.[6][9]

» Starting Material: The synthesis begins with the preparation of a C20 phosphonium salt.

o Wittig Reaction: The C20 phosphonium salt is reacted with a C20 aldehyde in the presence
of a strong base to form the C40 3-carotene molecule.

 Purification: The synthesized (-carotene is then purified through crystallization and other
techniques to yield a high-purity product.
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Hoffmann-La Roche Synthesis (Grignard Reaction):

The Hoffmann-La Roche synthesis is a C19 + C2 + C19 = C40 approach that employs the
Grignard reaction.[6][7]

Starting Materials: The synthesis involves the preparation of a C19 ketone and a C2
acetylene derivative.

Grignard Reaction: The C19 ketone is reacted with the C2 acetylene Grignard reagent to
form a C40 intermediate.

Subsequent Reactions: The intermediate undergoes a series of reactions, including
dehydration and rearrangement, to yield the final 3-carotene product.

Purification: The synthesized [3-carotene is purified to meet the required specifications.

Evolution of Analytical Techniques for Carotenoid
Research

The advancement of analytical instrumentation has been a driving force in carotenoid research,
enabling the separation, identification, and quantification of these complex molecules with
increasing precision and sensitivity.

Chromatography

Chromatography has been an indispensable tool for the separation and purification of
carotenoids from complex mixtures.

o Early Column Chromatography: In the early 20th century, column chromatography using
adsorbents like calcium carbonate and alumina was the primary method for separating
carotenoids.[10] The different colored bands of the separated carotenoids moving down the
column gave rise to the name "chromatography" (from the Greek for "color writing").

o Paper Chromatography: In the 1950s, paper chromatography on kieselguhr-impregnated
paper was developed for the quantitative separation of carotenoids.[11]
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Thin-Layer Chromatography (TLC): TLC on silica gel or alumina plates offered a faster and
more efficient method for carotenoid separation and is still used for qualitative analysis.[12]

High-Performance Liquid Chromatography (HPLC): The advent of HPLC in the 1970s
revolutionized carotenoid analysis. HPLC offers high resolution, sensitivity, and speed, and is
the current gold standard for the separation and quantification of carotenoids. C18 and C30
reversed-phase columns are commonly used for this purpose.[10]

Sample Preparation: A food or biological sample is homogenized and the carotenoids are
extracted using an organic solvent, typically a mixture of hexane and acetone.[13][14] The
extract may be saponified to remove interfering lipids.

HPLC System: A standard HPLC system equipped with a photodiode array (PDA) detector is
used.

Column: A C30 reversed-phase column is commonly employed for the separation of
carotenoid isomers.

Mobile Phase: A gradient elution system is typically used, with a mixture of solvents such as
methanol, methyl-tert-butyl ether, and water.

Detection: The PDA detector is used to monitor the absorbance of the eluting carotenoids at
their characteristic wavelengths (typically around 450 nm).

Quantification: The concentration of each carotenoid is determined by comparing its peak
area to that of a known standard.

Spectroscopic Techniques

Spectroscopic methods have been crucial for the structural elucidation and quantification of
carotenoids.

e UV-Visible Spectroscopy: Due to their extensive system of conjugated double bonds,
carotenoids exhibit strong absorption in the ultraviolet-visible (UV-Vis) region of the
electromagnetic spectrum.[15] UV-Vis spectroscopy is routinely used for the quantification of
total carotenoids and for the preliminary identification of carotenoid classes based on their
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characteristic absorption spectra.[16][17] The absorption maxima of 3-carotene in ethanol
are typically observed around 427 nm, 450 nm (strongest), and 466 nm.[15]

e Mass Spectrometry (MS): Mass spectrometry provides information about the molecular
weight and fragmentation pattern of molecules. Early applications of MS in carotenoid
research were limited, but with the development of soft ionization techniques such as
Electrospray lonization (ESI) and Atmospheric Pressure Chemical lonization (APCI), MS has
become a powerful tool for the identification and structural analysis of carotenoids, especially
when coupled with HPLC (LC-MS).[18][19][20][21]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy provides detailed
information about the carbon-hydrogen framework of a molecule. 1H and 13C NMR, along
with two-dimensional techniques like COSY and HMBC, have been instrumental in the
definitive structural elucidation of new and complex carotenoids.[1][22][23][24]

Quantitative Data in Carotenoid Research

Quantitative analysis has been fundamental to understanding the distribution and biological
significance of carotenoids.

Table 1: Key Milestones in the Discovery and History of Carotenoid Research
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Year Milestone Key Researcher(s) Significance
Isolation of "carotin” First isolation of a
1831 H.W.F. Wackenroder )
from carrots carotenoid.[2][3]
Determination of the ) Established the
. R. Willstatter & W. N
1907 empirical formula of 3- Mi molecular composition
ieg
carotene (C40H56) of B-carotene.[2][3]
Postulated the ] )
) ] First suggestion of the
relationship between o o
1919 H. Steenbock provitamin A activity of
B-carotene and
o [-carotene.[2]
vitamin A
o First structural
Elucidation of the o
determination of a
1930-1931 structure of 3- P. Karrer o o
vitamin or provitamin.
carotene
[2][3]
Confirmed the
1950 First total synthesis of  P. Karrer, H.H. structure and enabled
B-carotene Inhoffen, et al. large-scale
production.[2]
Start of industrial Made p-carotene
1954 production of (3- Hoffmann-La Roche widely available for
carotene commercial use.[2]
Revolutionized the
Development of HPLC ] separation and
1970s Various researchers

for carotenoid analysis

quantification of

carotenoids.

Table 2: Representative Yields of Carotenoid Extraction from Various Plant Sources
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. Extraction Yield (pglg
Plant Source Carotenoid ] Reference
Method fresh weight)
Solvent
Extraction
Carrot B-carotene 183

(Hexane:Acetone

)

Solvent
] Lutein & (- Extraction
Spinach 56
carotene (Hexane:Acetone
)
Solvent
Tomato Lycopene Extraction (n- 94.7% recovery [13]
hexane/acetone)
Ultrasound-
) Total Assisted
Pumpkin Peel ] ] 38.03 [25]
Carotenoids Extraction (Corn
Oil)
Solvent
Flame Tree ) ]
Auroxanthin Extraction 48.64 [26]
Flower
(Ethanol)

Visualizing Key Concepts in Carotenoid Research

Diagrams generated using Graphviz (DOT language) provide a clear visual representation of
important workflows and relationships in carotenoid research.

© 2025 BenchChem. All rights reserved. 9/13 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11478001/
https://www.mdpi.com/2304-8158/10/4/787
https://globalresearchonline.net/journalcontents/v39-2/07.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Mid 20th Century

19th Century Early 20th Century Commercil izstion

Late 20th Century

Sample Preparation

o
)
|

(Spectroscopic Detection

(UV-Vis, MS, NMR)

Data Processi

( ) ( ]

© 2025 BenchChem. All rights reserved. 10/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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